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Compound of Interest

Compound Name: Catechol diacetate

Cat. No.: B1361081

For Researchers, Scientists, and Drug Development Professionals

Abstract

Catechol diacetate, also known as 1,2-diacetoxybenzene, is a diacetylated derivative of
catechol. This whitepaper provides an in-depth review of its fundamental properties, including
its chemical structure, physical characteristics, and spectroscopic data. Detailed experimental
protocols for its synthesis and purification are presented, alongside an exploration of its
chemical reactivity and applications. While catechol diacetate itself exhibits limited direct
biological activity, its role as a stable precursor to the biologically active molecule catechol
makes it a compound of significant interest in organic synthesis and drug development. This
guide consolidates key technical information to support its use in research and development.

Chemical and Physical Properties

Catechol diacetate is a white crystalline solid at room temperature. Its core chemical and
physical properties are summarized in the tables below.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name (2-acetyloxyphenyl) acetate[1]

1,2-Diacetoxybenzene, o-Acetoxyphenyl
Synonyms acetate, o-Phenylene diacetate, Pyrocatechol
diacetate[1][2]

CAS Number 635-67-6[1]

Molecular Formula C10H1004][3]

Molecular Weight 194.18 g/mol [1]

inChl INChl=1S/C10H1004/c1-7(11)13-9-5-3-4-6-
10(9)14-8(2)12/h3-6H,1-2H3[1]

InChlKey FBSAITBEAPNWJG-UHFFFAOY SA-N[1]

SMILES CC(=0)0OC1=CC=CC=C10C(=0)C[1]

Table 2: Physical Properties

Property Value

Melting Point 63-64.5 °C

Boiling Point 278-284.3 °C at 760 mmHg

Density ~1.2 g/cm?3

Appearance White crystalline solid

Solubility Soluble in organic solvents such as toluene.[4]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of catechol
diacetate. The following tables summarize the key spectroscopic data.

Table 3: Nuclear Magnetic Resonance (NMR)
Spectroscopy
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H NMR (Proton NMR)

Chemical Shift ()

Multiplicity Integration Assignment
pPpm
Aromatic protons
~7.3-7.1 m AH
(CeHa4)
Methyl protons (2 x -
~2.2-2.3 S 6H VP (
COCHs)
13C NMR (Carbon-13 NMR)
Chemical Shift (d) ppm Assignment

~168 Carbonyl carbons (-C=0)

~142 Aromatic carbons attached to acetate groups
~127 Aromatic C-H carbons

~124 Aromatic C-H carbons

~20 Methyl carbons (-CHs)

Note: Specific chemical shifts can vary depending on the solvent and instrument frequency.

The values presented are typical for catechol diacetate.

Table 4: Infrared (IR) Spectroscopy

Wavenumber (cm~?) Intensity Assignment
~3050-3000 Medium Aromatic C-H stretch
~1770-1750 Strong C=0 stretch (ester)
~1600, ~1480 Medium-Strong Aromatic C=C stretch
~1200-1100 Strong C-O stretch (ester)

Table 5: Mass Spectrometry (MS)
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miz Relative Intensity Possible Fragment
194 Moderate [M]* (Molecular ion)
152 High [M - C2H20]*

110 Very High [M - 2(C2H20)]*

43 High [CHsCOJ*

Note: Fragmentation patterns can vary with ionization technique.[1]

Experimental Protocols

Synthesis of Catechol Diacetate

The most common method for synthesizing catechol diacetate is through the acetylation of

catechol using acetic anhydride.[2]

Reaction:

CeHa(OH)2 + 2 (CH3C0O)20 — CsH4(OCOCHS3s)2 + 2 CHsCOOH

Materials:

Catechol

e Acetic anhydride

e Concentrated sulfuric acid (catalyst)

e Ice water

o Ether

o Saturated sodium bicarbonate solution
e Saturated sodium chloride solution

e Anhydrous sodium sulfate
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Procedure:
¢ In a flask, combine catechol and an excess of acetic anhydride.

o Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while cooling in an
ice bath to maintain a temperature below 20°C.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours.

o Pour the reaction mixture into ice water to quench the reaction and decompose any excess
acetic anhydride.[5]

o Extract the aqueous mixture with ether (3x).[5]

o Combine the organic layers and wash with a saturated sodium bicarbonate solution until
effervescence ceases, followed by a wash with saturated sodium chloride solution.[5]

e Dry the ether layer over anhydrous sodium sulfate, filter, and remove the solvent under
reduced pressure to yield the crude catechol diacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361081#catechol-diacetate-fundamental-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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